Cas no 929000-70-4 (6-methyl-8-nitro-1,2,4triazolo4,3-apyridine)

• Product Name: 6-methyl-8-nitro-1,2,4triazolo4,3-apyridine
• CAS No: 929000-70-4
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 857003
• PubChem ID: 26966735
• Update Time: 2025-10-17

6-methyl-8-nitro-1,2,4triazolo4,3-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-8-nitro-[1,2,4]triazolo[4,3-a]pyridine
• 6-Methyl-8-nitro[1,2,4]triazolo[4,3-a]pyridine
• OR3701
• MFCD09258779
• 929000-70-4
• BS-23442
• D74348
• 6-methyl-8-nitro-1,2,4-Triazolo[4,3-a]pyridine
• AKOS006346507
• SY356164
• A859941
• CS-0081622
• DTXSID10650318
• 6-methyl-8-nitro-1,2,4triazolo4,3-apyridine

• MDL： MFCD09258779
• Inchi： 1S/C7H6N4O2/c1-5-2-6(11(12)13)7-9-8-4-10(7)3-5/h2-4H,1H3
• InChI Key： XNJFZJNTYXYHCP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CN2C=NN=C21)=O

Computed Properties

• Exact Mass: 178.04900
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.01000
• LogP: 1.46910